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Compound of Interest

Compound Name:
Trimethylhexamethylene

diisocyanate

Cat. No.: B1587484 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Trimethylhexamethylene Diisocyanate
(TMDI), a key aliphatic diisocyanate used in the synthesis of high-performance polymers. The

focus is on its fundamental properties, experimental applications, and relevant synthesis

workflows.

Core Chemical Properties
TMDI is an organic compound notable for its use as a monomer in the production of

polyurethanes. It exists as a mixture of 2,2,4- and 2,4,4-isomers. Its aliphatic nature contributes

to the UV stability of the resulting polymers, making them suitable for coatings and other

applications where weather resistance is crucial.

Data Presentation: Key Identifiers and Properties

The essential quantitative data for TMDI are summarized in the table below. It is important to

note that different CAS numbers may be used to refer to the isomer mixture or a specific

isomer.
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Property Value Citation(s)

Chemical Name
Trimethylhexamethylene

Diisocyanate
[1][2]

Synonyms
TMDI, 1,6-

diisocyanatotrimethylhexane
[1][2]

CAS Number
32052-51-0 (for 2,2,4- and

2,4,4- mixture)

28679-16-5 [1]

Molecular Formula C₁₁H₁₈N₂O₂ [1][2]

Molecular Weight ~210.27 g/mol [1][2]

Experimental Protocols
TMDI is a versatile building block for polyurethane synthesis. The following protocols outline a

common synthesis method and a key analytical procedure.

2.1. Experimental Protocol: Polyurethane Synthesis via Prepolymer Mixing

The "prepolymer mixing" method is a widely used two-step process to synthesize

polyurethanes, offering controlled reaction kinetics and final polymer properties.[3]

Methodology:

Prepolymer Synthesis:

Reactants: A polyol (e.g., trimethylolpropane, TMP) and Trimethylhexamethylene
Diisocyanate (TMDI) are used as the primary reactants.[3]

Solvent & Catalyst: The reaction is typically carried out in a solvent such as xylene. A

catalyst, for instance, stannous 2-ethyl hexanoate, is introduced to facilitate the reaction.

[3]

Procedure: The diisocyanate (TMDI) is reacted with the polyol (TMP) in the solvent. The

mixture is heated to initiate the formation of an isocyanate-terminated prepolymer.
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Monitoring: The progress of the reaction is monitored by determining the percentage of

unreacted isocyanate (NCO) groups.

Chain Extension (Curing):

Reactants: The synthesized prepolymer is then reacted with a chain extender, which can

be a branched polyester polyol.[3]

Catalysts: A combination of catalysts, such as DABCO (1,4-diazabicyclo[2.2.2]octane) and

TEA (triethylamine), may be used to drive the final curing stage.[3]

Procedure: The chain extender is added to the prepolymer solution. The mixture is stirred

until the desired molecular weight and polymer properties are achieved, resulting in the

final polyurethane product.

2.2. Analytical Protocol: Determination of Isocyanate (NCO) Content

Throughout the synthesis process, it is critical to measure the concentration of reactive

isocyanate groups to ensure the reaction proceeds as expected.

Methodology:

Standard Method: The determination of NCO content can be performed according to the

standard test method ASTM D2572.

Principle: This method typically involves the titration of the unreacted isocyanate groups with

a standard solution of dibutylamine. The consumption of the amine is then determined by

back-titration with a standardized acid. This allows for the calculation of the NCO percentage

in the prepolymer, guiding the subsequent addition of the chain extender.

Mandatory Visualization: Synthesis Workflow
The logical flow of the prepolymer mixing method for polyurethane synthesis using TMDI is

illustrated below. This diagram outlines the key stages, from initial reactants to the final polymer

product.
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Step 1: Prepolymer Synthesis

Step 2: Chain Extension
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Caption: Workflow for polyurethane synthesis using the prepolymer mixing method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1587484?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2409-9279/3/3/55
https://www.mdpi.com/2409-9279/3/3/55
https://www.mdpi.com/2409-9279/3/3/55
https://pubs.rsc.org/en/content/getauthorversionpdf/d1gc00899d
https://www.researchgate.net/publication/227188114_Synthesis_of_polyurethane_coating_components_with_IPDI_and_TMDI
https://www.benchchem.com/product/b1587484#tmdi-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1587484#tmdi-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1587484#tmdi-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1587484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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